Cas no 91251-96-6 (2,6-diethoxyaniline)

• Product Name: 2,6-diethoxyaniline
• CAS No: 91251-96-6
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 4308707
• PubChem ID: 459269
• Update Time: 2025-06-13

2,6-diethoxyaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,6-diethoxy-
• 2,6-diethoxyaniline
• SCHEMBL7930788
• 91251-96-6
• XHNDTWIUBZHABC-UHFFFAOYSA-N
• EN300-1295214

• Inchi： 1S/C10H15NO2/c1-3-12-8-6-5-7-9(10(8)11)13-4-2/h5-7H,3-4,11H2,1-2H3
• InChI Key： XHNDTWIUBZHABC-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=C(C=1N)OCC

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2,6-diethoxyaniline

Recent Advances in the Application of 2,6-Diethoxyaniline (CAS: 91251-96-6) in Chemical Biology and Pharmaceutical Research

2,6-Diethoxyaniline (CAS: 91251-96-6) is an important chemical intermediate with significant applications in the fields of chemical biology and pharmaceutical research. Recent studies have highlighted its role as a key building block in the synthesis of novel bioactive compounds, including potential drug candidates and diagnostic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic utility, biological activities, and potential therapeutic applications.

One of the most notable advancements in the use of 2,6-diethoxyaniline is its incorporation into the design of new antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2,6-diethoxyaniline exhibit potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy, leading to the development of several promising lead compounds with improved pharmacokinetic properties.

In addition to its antimicrobial potential, 2,6-diethoxyaniline has been investigated for its role in cancer therapeutics. Recent research has shown that certain derivatives of this compound can act as selective inhibitors of key oncogenic pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of 2,6-diethoxyaniline-based small molecules that effectively target the PI3K/AKT/mTOR signaling cascade, which is frequently dysregulated in various cancers. These findings suggest that 2,6-diethoxyaniline derivatives may serve as valuable scaffolds for the development of next-generation anticancer drugs.

The synthetic versatility of 2,6-diethoxyaniline has also been explored in the context of material science and diagnostics. Researchers have developed novel fluorescent probes and sensors based on this compound, which exhibit high selectivity for specific biomolecules. Such applications are particularly relevant for early disease detection and real-time monitoring of biochemical processes. A 2023 paper in Analytical Chemistry detailed the use of 2,6-diethoxyaniline-derived probes for the detection of reactive oxygen species (ROS) in cellular environments, offering new tools for studying oxidative stress-related diseases.

Despite these promising developments, challenges remain in the optimization of 2,6-diethoxyaniline-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Nevertheless, the growing body of research underscores the importance of this compound as a versatile platform for drug discovery and chemical biology applications. Future directions may include the exploration of its use in combination therapies and the development of targeted delivery systems to enhance its therapeutic efficacy.